4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine

• IUPAC Name: 2-(4-fluorophenyl)-5-piperidin-4-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C13H14FN3O/c14-11-3-1-9(2-4-11)12-16-17-13(18-12)10-5-7-15-8-6-10/h1-4,10,15H,5-8H2
• InChI Key: OCVSOAJAJMMNGN-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NN=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C13H14FN3O
• DSSTOX Substance ID: DTXSID10381211
• Molecular Weight: 247.27 g/mol
• CAS No.: 493024-40-1

Description

4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine is a heterocyclic compound that features a piperidine ring substituted with a 1,3,4-oxadiazole ring, which in turn is substituted with a 4-fluorophenyl group

Safety and Hazards

According to Sigma-Aldrich, this compound is sold “as-is” and the buyer assumes responsibility to confirm product identity and/or purity. The safety information provided indicates that it is classified as Acute Tox. 3 Oral. The hazard statements include H301, and the precautionary statements include P301 + P310.

Mechanism of Action

Target of action

“4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine” is a piperidine derivative. Piperidine derivatives are known to interact with a variety of targets, including receptors and enzymes. The specific target would depend on the exact structure and functional groups present in the compound .

Mode of action

The mode of action would depend on the specific target of the compound. For example, if the compound targets a receptor, it might act as an agonist (activating the receptor) or an antagonist (blocking the receptor). The presence of the 1,3,4-oxadiazol and fluorophenyl groups might influence the compound’s binding affinity and selectivity .

Biochemical pathways

The affected pathways would depend on the specific target and mode of action of the compound. For instance, if the compound targets a neurotransmitter receptor, it might affect neurotransmission and related neurological pathways .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, Excretion) properties of the compound would depend on its physicochemical properties, such as its size, charge, lipophilicity, and stability. Piperidine derivatives are generally well absorbed and can cross the blood-brain barrier .

Result of action

The molecular and cellular effects of the compound would depend on its specific target and mode of action. These effects might range from changes in cell signaling and gene expression to effects on cell growth and survival .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules might influence the compound’s action, efficacy, and stability. For example, the compound might be more stable and active at certain pH levels or temperatures .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine typically involves the cyclization of appropriate hydrazides with carboxylic acids or their derivatives. One common method involves the reaction of 4-fluorobenzohydrazide with piperidine-4-carboxylic acid under dehydrating conditions to form the oxadiazole ring .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the oxadiazole ring or the piperidine ring.

Substitution: The fluorophenyl group can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) or nucleophiles (NH₃, OH⁻) can be employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups onto the fluorophenyl ring.

Scientific Research Applications

4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It may be used in the development of new materials with specific properties.

Comparison with Similar Compounds

Similar Compounds

• 4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine
• 4-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine
• 2-(4-Fluorophenyl)-1,3,4-oxadiazole

Uniqueness

4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine is unique due to the presence of both a fluorophenyl group and a piperidine ring, which confer specific chemical and biological properties. The fluorine atom enhances the compound’s lipophilicity and metabolic stability, making it distinct from other oxadiazole derivatives .

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate (210 mg, 0.605 mmol) in dioxane (1 mL) was added 4N HCl in dioxane (0.756 mL, 3.0 mmol) and the mixture was stirred for 48 h. 1N NaOH (2.4 mL, 2.4 mmol) was added to neutralize the mixture. The solvent was evaporated, ether was added to the resulting white precipitate and the mixture sonicated. This white precipitate was filtered, washed with ether to give the title compound as a white powder as a NaCl salt (171 mg) and used without further purification. 1H NMR (400 MHz, chloroform-d) δ ppm 8.00-8.16 (m, 2H) 7.24-7.41 (m, 2H) 3.42-3.58 (m, 3H) 3.15-3.29 (m, 3H) 2.31-2.53 (m, 2H) 2.11 (m, 2H); MS (m/z, MH+): 248.3